Cas no 31991-90-9 (2,4(1H,3H)-Pyrimidinedione,5-bromo-1-cyclopentyl-3,6-dimethyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-bromo-1-cyclopentyl-3,6-dimethyl-
• CAS No: 31991-90-9
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 308975
• PubChem ID: 208318
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-bromo-1-cyclopentyl-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-bromo-1-cyclopentyl-3,6-dimethyl-
• 5-bromo-1-cyclopentyl-3,6-dimethylpyrimidine-2,4-dione
• 5-Bromo-1-cyclopentyl-3,6-dimethylpyrimidine-2,4(1H,3H)-dione
• 5-Bromo-1-cyclopentyl-3,6-dimethyluracil
• 31991-90-9
• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1-cyclopentyl-3,6-dimethyl-
• BRN 0886312
• Uracil, 5-bromo-1-cyclopentyl-3,6-dimethyl-
• DTXSID00185821

• Inchi： 1S/C11H15BrN2O2/c1-7-9(12)10(15)13(2)11(16)14(7)8-5-3-4-6-8/h8H,3-6H2,1-2H3
• InChI Key： REEUQZUMFVRILK-UHFFFAOYSA-N
• SMILES： BrC1C(N(C)C(N(C=1C)C1CCCC1)=O)=O

Computed Properties

• Exact Mass: 286.03175
• Monoisotopic Mass: 286.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 334.3°Cat760mmHg
• Flash Point: 156°C
• Refractive Index: 1.595
• PSA: 40.62